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Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding

AcrB mutations that confer resistance to the efflux pump inhibitor BDM88855.

Frequently Asked Questions (FAQs)
Q1: What is AcrB and why is it important in the context of BDM88855?

A1: AcrB is a major multidrug efflux pump in Escherichia coli and other Gram-negative bacteria.

It is a component of the AcrAB-TolC tripartite system, which actively transports a wide range of

antibiotics and other toxic compounds out of the bacterial cell, contributing significantly to

intrinsic and acquired multidrug resistance. BDM88855 is an efflux pump inhibitor (EPI) that

specifically targets AcrB, blocking its function and thereby restoring the efficacy of antibiotics

that are normally expelled by the pump.

Q2: How does BDM88855 inhibit AcrB?

A2: BDM88855 is an allosteric inhibitor that binds to a unique site within the transmembrane

(TM) domain of the AcrB protomer. This binding site is distinct from the substrate-binding

pockets in the periplasmic domain targeted by many other EPIs. By binding to the TM domain,
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BDM88855 is thought to prevent the conformational changes in AcrB that are necessary for the

transport of substrates, effectively locking the pump in an inactive state.[1][2]

Q3: What specific mutations in AcrB are known to confer resistance to BDM88855?

A3: Several point mutations in the transmembrane domain of AcrB have been identified that

lead to resistance to BDM88855 and its analogs. These include:

S450P (Serine to Proline at position 450) in E. coli.[1][2][3]

A446P (Alanine to Proline at position 446) in E. coli.[1][3]

V411A (Valine to Alanine at position 411) in E. coli, which has been shown to eliminate the

drug potentiating effect of BDM compounds.[4][5]

V448E (Valine to Glutamic acid at position 448) in Klebsiella pneumoniae, located between

the sites of the common E. coli mutations.[3]

Q4: How can I identify these mutations in my experiments?

A4: The most common method is to select for resistant mutants by plating a large population of

bacteria on agar containing a combination of an antibiotic (to which the wild-type strain is

susceptible in the presence of BDM88855) and BDM88855. Colonies that grow are likely to

have acquired resistance. The acrB gene of these resistant isolates can then be sequenced to

identify any mutations.

Q5: What is the expected phenotype of a BDM88855-resistant AcrB mutant?

A5: A BDM88855-resistant mutant will exhibit a reduced potentiation of antibiotic activity by

BDM88855. This means that in the presence of BDM88855, the Minimum Inhibitory

Concentration (MIC) of an antibiotic that is an AcrB substrate will be significantly higher for the

mutant strain compared to the wild-type strain. The mutant strain's basal antibiotic susceptibility

in the absence of the inhibitor should remain largely unchanged.[3]

Troubleshooting Guides
Problem 1: I am unable to select for BDM88855-resistant mutants.
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Possible Cause 1: Insufficient selective pressure.

Troubleshooting: Ensure that the concentrations of both the antibiotic and BDM88855 are

appropriate. The antibiotic concentration should be high enough to kill the wild-type strain

in the presence of BDM88855, but not so high that it prevents the growth of any potential

mutants. The BDM88855 concentration should be optimal for inhibiting the wild-type AcrB.

A checkerboard titration of both compounds can help determine the ideal concentrations

for selection.

Possible Cause 2: Low mutation frequency.

Troubleshooting: The spontaneous mutation rate for a specific resistance phenotype can

be low. Increase the number of cells plated for selection (e.g., >10^9 CFU). Consider

using a mutagen (e.g., UV light or a chemical mutagen) to increase the overall mutation

rate, followed by selection. However, be aware that this may introduce other, off-target

mutations.

Possible Cause 3: The combination of antibiotic and BDM88855 is bactericidal even for

potential mutants.

Troubleshooting: Try using a different antibiotic that is also a substrate of AcrB. Some

antibiotic-inhibitor combinations may be too potent to allow for the outgrowth of resistant

mutants.

Problem 2: My sequenced acrB gene from a resistant isolate does not have any of the known

mutations.

Possible Cause 1: A novel mutation in acrB.

Troubleshooting: Carefully analyze the entire acrB sequence for any amino acid changes,

not just the previously identified ones. The mutation could be in a different part of the

protein that also affects BDM88855 binding or the conformational changes of the pump.

Possible Cause 2: Mutation in a different gene.

Troubleshooting: Resistance to an EPI can sometimes arise from mutations in genes other

than the direct target. For example, mutations in regulatory genes that lead to very high
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levels of AcrB overexpression might overcome the inhibitory effect of BDM88855.

Consider whole-genome sequencing of the resistant isolate to identify mutations in other

relevant genes (e.g., marR, soxS, rob, ramA).

Possible Cause 3: A non-efflux-mediated resistance mechanism.

Troubleshooting: The selected mutant may have developed resistance to the specific

antibiotic used for selection through a mechanism independent of AcrB, such as target

modification or enzymatic inactivation of the antibiotic. To check for this, test the

susceptibility of the mutant to other, structurally unrelated antibiotics that are also

substrates of AcrB. If the resistance is specific to the selecting antibiotic, it is likely not due

to a change in AcrB function.

Quantitative Data
The following table summarizes the effect of AcrB mutations on the efficacy of BDM88855. The

data shows the Minimum Inhibitory Concentrations (MICs) of various antibiotics against wild-

type and mutant strains in the presence and absence of BDM88855.HCl.

Table 1: MIC (µg/mL) of Selected Antibiotics for E. coli Strains with and without BDM88855.HCl

Antibiotic
Wild-Type E.
coli

Wild-Type E.
coli + 100 µM
BDM88855.HCl

E. coli ΔacrAB

E. coli AcrB
S450P + 100
µM
BDM88855.HCl

Pyridomycin 5.6 ± 1.0 0.78 0.78 >50

Oxacillin 50 0.78 0.78 >50

Ciprofloxacin 0.052 ± 0.014 0.013 ± 0.004 0.012 ± 0.0047 0.052

Tetracycline 0.75 ± 0.25 0.25 0.42 ± 0.18 0.75

Erythromycin 100 0.78 0.78 >50

Data extracted from Plé et al., 2022.[3]
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Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This protocol is a standard method for determining the MIC of an antibiotic in the presence and

absence of an efflux pump inhibitor like BDM88855.

Materials:

Sterile 96-well microtiter plates

Bacterial culture in logarithmic growth phase

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Stock solutions of antibiotic and BDM88855

Multichannel pipette

Procedure:

Prepare Antibiotic Dilutions: a. In a 96-well plate, add 50 µL of CAMHB to all wells. b. In the

first column of wells, add an additional 50 µL of the antibiotic stock solution (at 2x the highest

desired final concentration). c. Perform a 2-fold serial dilution by transferring 50 µL from the

first column to the second, mixing well, and repeating this process across the plate to the

tenth column. Discard 50 µL from the tenth column. The 11th column will serve as a growth

control (no antibiotic), and the 12th column as a sterility control (no bacteria).

Add Efflux Pump Inhibitor (if applicable): a. To the wells of a plate designated for inhibitor

testing, add a fixed concentration of BDM88855 to each well (except the sterility control) to

achieve the desired final concentration.

Prepare Bacterial Inoculum: a. Dilute the logarithmic phase bacterial culture in CAMHB to a

final concentration of approximately 5 x 10^5 CFU/mL.

Inoculate the Plate: a. Add 50 µL of the bacterial inoculum to each well (except the sterility

control wells). The final volume in each well will be 100 µL.
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Incubation: a. Cover the plate and incubate at 37°C for 16-20 hours.

Determine MIC: a. The MIC is the lowest concentration of the antibiotic at which there is no

visible growth of bacteria. This can be assessed visually or by using a plate reader to

measure optical density at 600 nm.

Site-Directed Mutagenesis of acrB using QuikChange
Method
This protocol describes the introduction of a point mutation into the acrB gene cloned into a

plasmid vector.

Materials:

Plasmid DNA containing the wild-type acrB gene

Two complementary mutagenic primers containing the desired mutation

High-fidelity DNA polymerase (e.g., PfuUltra)

dNTPs

DpnI restriction enzyme

Competent E. coli cells for transformation

Procedure:

Primer Design: Design two complementary oligonucleotide primers, 25-45 bases in length,

containing the desired mutation flanked by unmodified nucleotide sequence.

PCR Amplification: a. Set up a PCR reaction containing the plasmid template, mutagenic

primers, dNTPs, and high-fidelity DNA polymerase. b. Perform thermal cycling to amplify the

entire plasmid. Use a low number of cycles (12-18) to prevent the accumulation of secondary

mutations.

DpnI Digestion: a. Add DpnI restriction enzyme directly to the amplification reaction. b.

Incubate at 37°C for 1-2 hours. DpnI specifically digests the methylated parental DNA
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template, leaving the newly synthesized, unmethylated, mutated plasmid intact.

Transformation: a. Transform competent E. coli cells with the DpnI-treated plasmid DNA. b.

Plate the transformed cells on an appropriate antibiotic selection plate and incubate

overnight at 37°C.

Verification: a. Select several colonies and isolate the plasmid DNA. b. Sequence the acrB

gene to confirm the presence of the desired mutation and the absence of any unintended

mutations.
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Caption: Workflow for identifying and validating AcrB mutations that confer resistance to

BDM88855.
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Caption: Logical relationship of BDM88855 action on wild-type vs. mutant AcrB.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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